Cas no 1504570-51-7 (Methyl 3-(methylamino)-2-nitrobenzoate)

• Product Name: Methyl 3-(methylamino)-2-nitrobenzoate
• CAS No: 1504570-51-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5071005
• PubChem ID: 134128432
• Update Time: 2026-03-01

Methyl 3-(methylamino)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(methylamino)-2-nitrobenzoate
• AT19665
• MFCD31543947
• Methyl3-(methylamino)-2-nitrobenzoate
• BS-34864
• 1504570-51-7

• Inchi： 1S/C9H10N2O4/c1-10-7-5-3-4-6(9(12)15-2)8(7)11(13)14/h3-5,10H,1-2H3
• InChI Key： IHALJOWCNQTJDZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1[N+](=O)[O-])NC)=O

Computed Properties

• Exact Mass: 210.06405680 g/mol
• Monoisotopic Mass: 210.06405680 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2
• Molecular Weight: 210.19

Additional information on Methyl 3-(methylamino)-2-nitrobenzoate

Methyl 3-(methylamino)-2-nitrobenzoate: A Comprehensive Overview

Methyl 3-(methylamino)-2-nitrobenzoate, identified by the CAS number 1504570-51-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a benzoate backbone with a methylamino group at the 3-position and a nitro group at the 2-position, making it a versatile structure for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of Methyl 3-(methylamino)-2-nitrobenzoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of heterocyclic frameworks, which are crucial for developing novel therapeutic agents. The presence of both nitro and methylamino groups provides a platform for redox reactions and amine chemistry, enabling the creation of complex molecular architectures with tailored biological activities.

The synthesis of CAS No. 1504570-51-7 has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production. Such eco-friendly synthetic approaches align with the growing demand for sustainable chemical practices in the pharmaceutical industry.

In terms of applications, Methyl 3-(methylamino)-2-nitrobenzoate has shown promise in anti-inflammatory and antioxidant studies. Preclinical data suggest that this compound exhibits potent inhibitory effects on pro-inflammatory enzymes, making it a potential candidate for treating inflammatory diseases such as arthritis and neuroinflammation. Furthermore, its ability to scavenge free radicals highlights its potential as a natural antioxidant in food additives and cosmetic products.

Another area of interest is the use of this compound in drug delivery systems. The nitro group's reactivity allows for the conjugation of targeting ligands, enabling selective delivery of therapeutic agents to specific tissues or cells. This targeted approach could significantly enhance drug efficacy while minimizing side effects, which is a major challenge in conventional chemotherapy.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Methyl 3-(methylamino)-2-nitrobenzoate. Density functional theory (DFT) studies have revealed that the compound exhibits unique electronic transitions, making it a candidate for applications in optoelectronic materials. Its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices is currently under investigation.

In conclusion, Methyl 3-(methylamino)-2-nitrobenzoate (CAS No. 1504570-51-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.